Cas no 62128-01-2 (Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]-)

Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]- structure
62128-01-2 structure
Product name:Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]-
CAS No:62128-01-2
MF:C12H10N2O3S
MW:262.2844
CID:457133
PubChem ID:785651

Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]-
    • N-(4-methoxyphenyl)-1-(5-nitrothiophen-2-yl)methanimine
    • DTXSID00354873
    • SR-01000198312-1
    • SR-01000198312
    • 4-Methoxy-N-[(E)-(5-nitrothiophen-2-yl)methylidene]aniline
    • 62128-01-2
    • Inchi: InChI=1S/C12H10N2O3S/c1-17-10-4-2-9(3-5-10)13-8-11-6-7-12(18-11)14(15)16/h2-8H,1H3
    • InChI Key: ZEIZMTUGHVTKTO-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)N=CC2=CC=C(S2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 262.0413
  • Monoisotopic Mass: 262.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.6Ų
  • XLogP3: 3.4

Experimental Properties

  • PSA: 64.73

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